6alpha-Hydroxy-5alpha-cholan-24-oic Acid

• CAS No.: 77059-14-4
• Molecular Formula: C24H40O3
• Molecular Weight: 376.6 g/mol
• IUPAC Name: (4R)-4-[(5S,6S,8S,9S,10R,13R,14S,17R)-6-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
• InChI: InChI=1S/C24H40O3/c1-15(7-10-22(26)27)17-8-9-18-16-14-21(25)20-6-4-5-12-23(20,2)19(16)11-13-24(17,18)3/h15-21,25H,4-14H2,1-3H3,(H,26,27)/t15-,16+,17-,18+,19+,20-,21+,23-,24-/m1/s1
• InChI Key: AOZMFMMOEOBOTA-JHFIDHCDSA-N
• SMILES: CC(CCC(=O)O)C1CCC2C1(CCC3C2CC(C4C3(CCCC4)C)O)C
• Isomeric SMILES: C[C@H](CCC(=O)O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C[C@@H]([C@@H]4[C@@]3(CCCC4)C)O)C
• Synonyms: 6-hydroxy-5alpha-cholanoic acid; 6-hydroxycholanoic acid; 6-hydroxycholanoic acid, (5A,6B)-isome

Description

6α-Hydroxy-5α-cholan-24-oic acid is a bile acid derivative characterized by a hydroxyl group at the 6α position and a 5α (allo) configuration in the steroid nucleus. Its molecular formula is C₂₄H₄₀O₃, with a molecular weight of 376.30 g/mol . Unlike common mammalian bile acids with a 5β configuration, the 5α stereochemistry distinguishes it as part of the "allo" series, which may confer distinct physicochemical and biological properties.

Comparison with Similar Compounds

Structural and Molecular Features

The table below compares 6α-hydroxy-5α-cholan-24-oic acid with structurally related bile acids:

Compound Name	Hydroxyl Positions	Configuration (5α/5β)	Molecular Formula	Molecular Weight (g/mol)	Key Features/Function
6α-Hydroxy-5α-cholan-24-oic acid	6α	5α	C₂₄H₄₀O₃	376.30	Unique 5α configuration; limited data on biological roles
Allolithocholic acid	3α	5α	C₂₄H₄₀O₃	376.60	3α-hydroxylation; used to study allo-bile acid metabolism
Vulpecholic acid	1α, 3α, 7α	5β	C₂₄H₄₀O₅	424.56	Marsupial-specific; unconjugated form; 1α-hydroxylation reduces toxicity
Chenodeoxycholic acid (CDCA)	3α, 7α	5β	C₂₄H₄₀O₄	392.57	Major human bile acid; emulsifies lipids; activates FXR receptor
3β,7β-Dihydroxy-5β-cholan-24-oic acid	3β, 7β	5β	C₂₄H₄₀O₄	392.57	Ursodeoxycholic acid metabolite; may influence cholesterol solubilization
3α,6β,7β,12α-Tetrahydroxy-5β-cholan-24-oic acid	3α,6β,7β,12α	5β	C₂₄H₄₀O₆	448.57	Found in spgp knockout mice; tetrahydroxylation mitigates cholestasis

Key Observations :

• 5α vs. 5β Configuration : The 5α series (e.g., 6α-hydroxy-5α-cholan-24-oic acid) exhibits a bent steroid nucleus compared to the planar 5β structure, altering micelle formation and membrane interactions .
• Hydroxylation Patterns : Additional hydroxyl groups (e.g., 1α in vulpecholic acid or 6β/7β in tetrahydroxylated compounds) enhance hydrophilicity and reduce cytotoxicity .